
synonyms for 2-Methoxy-4-nitrophenol.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxy-4-nitrophenol

Cat. No.: B027342 Get Quote

An In-depth Technical Guide to 2-Methoxy-4-nitrophenol

This technical guide provides a comprehensive overview of 2-Methoxy-4-nitrophenol, a
significant chemical compound in various research and industrial applications. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its nomenclature, physicochemical properties, synthesis protocols, and key applications.

Nomenclature and Identification
2-Methoxy-4-nitrophenol is known by a variety of synonyms and is cataloged under several

chemical registry numbers. Accurate identification is crucial for scientific communication and

procurement. The primary IUPAC name for this compound is 2-methoxy-4-nitrophenol.[1][2]

[3] A comprehensive list of its common synonyms and identifiers is provided below.

Table 1: Synonyms and Identifiers for 2-Methoxy-4-nitrophenol
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Type Identifier

IUPAC Name 2-methoxy-4-nitrophenol[1][3]

CAS Number 3251-56-7[1][2][3][4][5][6][7][8][9][10][11]

Common Synonyms

4-Nitroguaiacol[1][4][5][6][8][9][10][11][12], 4-

nitro-2-methoxyphenol[1][4][5][12], 3-Methoxy-4-

hydroxynitrobenzene[1][4][12], 4-Hydroxy-3-

methoxynitrobenzene[1][4][9][10][11][12], o-

Methoxy-p-nitrophenol[1][4][8][9][10][11],

Mononitro guaiacol[1][2][5][6], 3-Nitro-6-

hydroxyanisole[1][2][4][5][9][10][11][12], 2-

hydroxy-5-nitroanisole[1][4][5], Phenol, 2-

methoxy-4-nitro-[1][2][4][5][9][10][11]

EC Number 221-839-0[1][2][5]

UNII 41ITO2N6UT[1][5][6]

Molecular Formula C7H7NO4[1][2][3][4][5][7][9][10][11]

Physicochemical Properties
The physical and chemical characteristics of 2-Methoxy-4-nitrophenol determine its behavior

in various chemical and biological systems. It typically appears as a yellow to orange crystalline

solid or powder.[4][6][8] It has limited solubility in water but is moderately soluble in organic

solvents like chloroform and ethyl acetate.[4][5][6]

Table 2: Physicochemical Properties of 2-Methoxy-4-nitrophenol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm3251567
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://www.pschemicals.com/index.php?p=product&CAS_nr=3251-56-7&id=319732
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm3251567
https://cymitquimica.com/cas/3251-56-7/
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262359.htm
https://www.chemsynthesis.com/base/chemical-structure-9456.html
https://www.hsppharma.com/apis-and-intermediates/2-methoxy-4-nitrophenol-cas-3251-56-7.html
https://www.chemeo.com/cid/66-738-0/4-Nitroguaiacol.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3251567&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C3251567&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://cymitquimica.com/cas/3251-56-7/
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262359.htm
https://www.hsppharma.com/apis-and-intermediates/2-methoxy-4-nitrophenol-cas-3251-56-7.html
https://www.chemeo.com/cid/66-738-0/4-Nitroguaiacol.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3251567&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C3251567&Mask=200
https://www.coompo.com/compounds/4+Nitroguaiacol+C253780.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://cymitquimica.com/cas/3251-56-7/
https://www.lookchem.com/404.htm
https://www.coompo.com/compounds/4+Nitroguaiacol+C253780.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://cymitquimica.com/cas/3251-56-7/
https://www.coompo.com/compounds/4+Nitroguaiacol+C253780.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://cymitquimica.com/cas/3251-56-7/
https://www.chemeo.com/cid/66-738-0/4-Nitroguaiacol.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3251567&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C3251567&Mask=200
https://www.coompo.com/compounds/4+Nitroguaiacol+C253780.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://cymitquimica.com/cas/3251-56-7/
https://www.hsppharma.com/apis-and-intermediates/2-methoxy-4-nitrophenol-cas-3251-56-7.html
https://www.chemeo.com/cid/66-738-0/4-Nitroguaiacol.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3251567&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C3251567&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://www.pschemicals.com/index.php?p=product&CAS_nr=3251-56-7&id=319732
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262359.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://www.pschemicals.com/index.php?p=product&CAS_nr=3251-56-7&id=319732
https://cymitquimica.com/cas/3251-56-7/
https://www.lookchem.com/404.htm
https://www.chemeo.com/cid/66-738-0/4-Nitroguaiacol.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3251567&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C3251567&Mask=200
https://www.coompo.com/compounds/4+Nitroguaiacol+C253780.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://cymitquimica.com/cas/3251-56-7/
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://www.pschemicals.com/index.php?p=product&CAS_nr=3251-56-7&id=319732
https://cymitquimica.com/cas/3251-56-7/
https://www.lookchem.com/404.htm
https://www.chemeo.com/cid/66-738-0/4-Nitroguaiacol.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3251567&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C3251567&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://www.pschemicals.com/index.php?p=product&CAS_nr=3251-56-7&id=319732
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262359.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitrophenol
https://www.pschemicals.com/index.php?p=product&CAS_nr=3251-56-7&id=319732
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm3251567
https://cymitquimica.com/cas/3251-56-7/
https://www.lookchem.com/404.htm
https://www.chemsynthesis.com/base/chemical-structure-9456.html
https://www.chemeo.com/cid/66-738-0/4-Nitroguaiacol.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3251567&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C3251567&Mask=200
https://www.benchchem.com/product/b027342?utm_src=pdf-body
https://cymitquimica.com/cas/3251-56-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262359.htm
https://www.hsppharma.com/apis-and-intermediates/2-methoxy-4-nitrophenol-cas-3251-56-7.html
https://cymitquimica.com/cas/3251-56-7/
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262359.htm
https://www.benchchem.com/product/b027342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 169.13 g/mol [1][9]

Melting Point 99-104 °C[5][6][7][8]

Boiling Point 335.2 °C at 760 mmHg[5][8]

Density 1.367 g/cm³[5][8]

pKa 7.05 ± 0.22 (Predicted)[5][6]

LogP 1.309[9]

Water Solubility Insoluble[5][6][8]

Appearance Yellow solid/powder[4][5][6][8]

Experimental Protocols
The synthesis of nitrophenols is a fundamental process in organic chemistry. The following

section details a general protocol for the nitration of a precursor and a more advanced

continuous flow synthesis method for a related compound, which illustrates modern synthetic

strategies.

General Nitration Synthesis
A common method for producing nitrophenols involves the electrophilic nitration of a phenol

derivative. For instance, the synthesis of 2-ethoxy-4-nitrophenol, a structurally similar

compound, is achieved through the nitration of 2-ethoxyphenol.[13]

Experimental Protocol:

Reactant Preparation: 2-ethoxyphenol is used as the main reactant.

Nitrification: The reaction is carried out using a nitrating agent. A study comparing different

catalysts found that Ferric nitrate was an optimal catalyst for this nitrification.[13]

Reaction Conditions: The comparison of various synthesis schemes involves analyzing

reaction conditions, reaction time, and the quantity of byproducts.[13]
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Post-treatment: The final product is isolated and purified.

Characterization: The product is characterized using methods like melting point

determination and infrared spectroscopy to confirm its identity and purity. The yield for the

synthesis of 2-ethoxy-4-nitrophenol using this optimized method was reported to be 55.48%.

[13]

Three-Step Continuous Flow Synthesis
Continuous flow chemistry offers significant advantages in terms of safety, efficiency, and

scalability. A three-step continuous flow synthesis has been developed for 4-fluoro-2-methoxy-

5-nitrophenol, a key intermediate for the drug Linzagolix.[14] This process highlights a modern

approach to synthesizing substituted nitrophenols.

Experimental Workflow:

Esterification: The starting material, 4-fluoro-2-methoxyphenol, undergoes esterification.

Nitration: The resulting ester is then nitrated in a continuous flow reactor.

Hydrolysis: The final step is the hydrolysis of the nitroester to yield 4-fluoro-2-methoxy-5-

nitrophenol.

This continuous flow process was reported to have a total residence time of 234 seconds and

achieved a total yield of 85.6%, which is a significant improvement in terms of time and safety

over traditional batch methods.[14]
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Continuous Flow Synthesis of a Nitrophenol Intermediate

Starting Material
(4-fluoro-2-methoxyphenol)

Step 1: Esterification

 Reagents

Step 2: Nitration

 Intermediate

Step 3: Hydrolysis

 Nitro-intermediate

Final Product
(4-fluoro-2-methoxy-5-nitrophenol)

 Purification

Click to download full resolution via product page

Caption: Workflow for the three-step continuous flow synthesis.

Applications and Biological Relevance
2-Methoxy-4-nitrophenol and its derivatives are valuable in several fields, particularly in the

synthesis of pharmaceuticals and as bioactive molecules themselves.

Intermediate in Chemical Synthesis
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This compound serves as a crucial intermediate in the synthesis of more complex molecules.[4]

Its chemical structure, featuring methoxy, nitro, and hydroxyl groups, provides reactive sites for

further functionalization.[4] It has applications in the manufacturing of pharmaceuticals,

agrochemicals, and dyes.[4] For example, the related compound 4-fluoro-2-methoxy-5-

nitrophenol is a key intermediate in the synthesis of Linzagolix, a GnRH receptor antagonist.

[14][15]

Biological Activities
Compounds containing the 2-methoxyphenol (guaiacol) scaffold are known to exhibit a range of

biological activities. Studies on various 2-methoxyphenols have demonstrated antioxidant and

anti-inflammatory properties.[16] Specifically, some have been shown to be inhibitors of the

COX-2 enzyme, which is a target for anti-inflammatory drugs.[16]

Furthermore, related compounds like 2-Methoxy-4-vinylphenol have been investigated for their

antimicrobial properties.[17] 4-Nitroguaiacol has been shown to inhibit the growth of bacteria.[4]

The nitro group in such compounds can enhance their electron-withdrawing properties,

potentially influencing their bioactivity.[18] These findings suggest that 2-Methoxy-4-
nitrophenol could be a subject of interest in the development of new therapeutic agents.
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Key Application Areas
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Caption: Applications of 2-Methoxy-4-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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